Ethyl(5-chloro-1-benzothiophene-3-yl)acetate
Cat. No. B8634126
M. Wt: 254.73 g/mol
InChI Key: VRFAUHIFERJEHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07235569B2
Procedure details
To a stirred suspension of LiAlH4 (200 mg, excess) in THF at 0° C., ethyl(5-chloro-1-benzothiophene-3-yl)acetate (1.27 g, 5 mmol) in THF (20 mL) was added slowly. After the addition, the reaction mixture was stirred at room temperature for 1 hr and quenched with saturated NH4Cl solution. The product was extracted with chloroform and washed well with water. It was dried over anhydrous MgSO4; filtered and concentrated. The product, 2-(5-chloro-1-benzothiophene-3-yl)ethanol, was obtained as white oil, was pure enough and taken to the next step without purification. Yield: 920 mg (86%); 213 (M+H).
Identifiers
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REACTION_CXSMILES
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[H-].[H-].[H-].[H-].[Li+].[Al+3].C([O:9][C:10](=O)[CH2:11][C:12]1[C:16]2[CH:17]=[C:18]([Cl:21])[CH:19]=[CH:20][C:15]=2[S:14][CH:13]=1)C>C1COCC1>[Cl:21][C:18]1[CH:19]=[CH:20][C:15]2[S:14][CH:13]=[C:12]([CH2:11][CH2:10][OH:9])[C:16]=2[CH:17]=1 |f:0.1.2.3.4.5|
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Inputs
Step One
Step Two
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Name
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Quantity
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1.27 g
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Type
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reactant
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Smiles
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C(C)OC(CC1=CSC2=C1C=C(C=C2)Cl)=O
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at room temperature for 1 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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After the addition
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CUSTOM
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Type
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CUSTOM
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Details
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quenched with saturated NH4Cl solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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The product was extracted with chloroform
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WASH
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Type
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WASH
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Details
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washed well with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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It was dried over anhydrous MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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ClC=1C=CC2=C(C(=CS2)CCO)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
